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Compound of Interest

Compound Name: Glemanserin

Cat. No.: B166678

Disclaimer: This document provides guidance on the proper disposal of Glemanserin based on
its known chemical and pharmacological properties, in the absence of a publicly available,
comprehensive Safety Data Sheet (SDS). Researchers, scientists, and drug development
professionals must consult the official SDS provided by their supplier and adhere to all
protocols established by their institution's Environmental Health and Safety (EHS) office.
Glemanserin is a potent psychoactive compound intended for research use only and requires
careful handling and disposal to ensure personal safety and environmental protection.

Immediate Safety and Logistical Information

Due to its potent and selective antagonist activity at the 5-HT2A serotonin receptor, all forms of
Glemanserin waste—including pure compound, solutions, and contaminated materials—must
be treated as hazardous chemical waste.[1][2] Under no circumstances should Glemanserin
or its solutions be disposed of down the drain or in regular solid waste.

Personal Protective Equipment (PPE): Before initiating any disposal procedures, the following
PPE is mandatory:

o Eye Protection: Safety glasses or goggles.
» Hand Protection: Chemical-resistant gloves (e.g., nitrile).

» Body Protection: A fully buttoned laboratory coat.
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Engineering Controls:

« All handling of Glemanserin powder and the preparation of solutions must be conducted in a
certified chemical fume hood to prevent inhalation of airborne particles.

 When handling solutions, work in a well-ventilated area and avoid the creation of aerosols.

Summary of Glemanserin Data

The following table summarizes key quantitative and qualitative data for Glemanserin,
essential for safe handling and disposal decisions.

Property Data Reference(s)
CAS Number 107703-78-6 [3][4]
Molecular Formula C20H25NO [3]

Molecular Weight 295.42 g/mol

Appearance Solid powder

] ) o Potent and selective 5-HT2A
Biological Activity )
receptor antagonist

Solubility Soluble in DMSO

Recommended Storage
2 years at -20°C

(Powder)
Recommended Storage (in 6 months at -80°C or 2 weeks
DMSO) at 4°C

Experimental Protocols for Disposal

The following step-by-step procedures are provided for different forms of Glemanserin waste.
e Segregation and Containment:

o Keep the Glemanserin powder in its original, sealed vial.
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o If the original container is damaged, carefully transfer the powder to a new, compatible,
and sealable container suitable for solid hazardous waste inside a chemical fume hood.

e Labeling:
o Affix a "Hazardous Waste" label to the container.

o Clearly write the full chemical name ("Glemanserin”), CAS number ("107703-78-6"), and
the estimated quantity.

» Storage and Pickup:

o Store the labeled container in a designated hazardous waste accumulation area,
segregated from incompatible chemicals.

o Arrange for pickup and disposal through your institution's EHS office.

o Waste Collection:

o Collect all agueous and solvent-based solutions containing Glemanserin in a dedicated,
leak-proof, and shatter-resistant container with a secure screw-on cap.

o The container material must be compatible with the solvent used (e.g., a polyethylene
container for DMSO solutions).

e Labeling:

o Attach a "Hazardous Waste" label to the liquid waste container.

o List all chemical constituents, including solvents and Glemanserin, with their approximate
concentrations or percentages.

» Storage and Pickup:

o Keep the waste container tightly closed when not in use.

o Store the container in a designated hazardous waste area, within a secondary
containment bin or tray, to prevent spills.
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o Contact your EHS office for disposal when the container is full or reaches its designated
storage time limit.

e Collection of Contaminated Solids:

o Place all non-sharp, disposable items contaminated with Glemanserin (e.g., gloves,
pipette tips, weigh boats, bench paper) into a designated, durable plastic bag or container.

e Labeling:

o Clearly label the bag or container as "Hazardous Waste" and specify the contents (e.g.,
"Glemanserin Contaminated Debris").

e Disposal:

o Seal the container and dispose of it through your institution's EHS-managed hazardous
waste stream.

Glemanserin Disposal Workflow Diagram

The following diagram outlines the decision-making process for the safe disposal of
Glemanserin waste.
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Glemanserin Waste Generated

Identify Waste Form

Unused/Expired Liquid Solution Contaminated Labware
Powder (e.g., in DMSO) (Gloves, Pipettes, etc.)
1. Contain in sealed vial. 1. Collect in compatible, sealed container. 1. Collect in designated bag/container.
2. Affix Hazardous Waste label. 2. Affix Hazardous Waste label. 2. Affix Hazardous Waste label.
3. List Chemical Name & CAS. 3. List all chemical constituents. 3. Specify ‘Contaminated Debris'.

Click to download full resolution via product page

Caption: A logical workflow for the safe segregation and disposal of various forms of
Glemanserin waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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